Cas no 2248395-84-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate
• CAS No: 2248395-84-6
• MF: C₁₈H₁₃F₂NO₅
• MW: 361.296332120895
• CID: 5762484
• PubChem ID: 165729197
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate
• 2248395-84-6
• EN300-6519189

• Inchi： 1S/C18H13F2NO5/c19-11-7-8-15(14(20)10-11)25-9-3-6-16(22)26-21-17(23)12-4-1-2-5-13(12)18(21)24/h1-2,4-5,7-8,10H,3,6,9H2
• InChI Key： MGFGIEFMPPNOQQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 361.07617884g/mol
• Monoisotopic Mass: 361.07617884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate (CAS No. 2248395-84-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate, identified by its CAS number 2248395-84-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both dioxo and difluorophenoxy functional groups in its molecular framework suggests a high degree of specificity, which is often exploited in the design of novel therapeutic agents.

In recent years, the development of small-molecule inhibitors targeting complex biological pathways has been a cornerstone of drug discovery efforts. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate structure exhibits a unique combination of features that make it particularly intriguing for further investigation. The isoindol core is known for its stability and ability to interact with biological targets in a manner that is both selective and potent. This has led to its incorporation into several research programs aimed at identifying new pharmacophores for treating a variety of diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The dioxo group serves as a versatile handle for further functionalization, allowing chemists to explore modifications that could enhance its pharmacological properties. Meanwhile, the difluorophenoxy moiety introduces fluorine atoms into the structure, which are often used to improve metabolic stability and binding affinity. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate a valuable building block for medicinal chemists.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms can significantly alter the electronic properties of a molecule, leading to improved bioavailability and reduced susceptibility to degradation. In the case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate, the difluorophenoxy group is strategically positioned to interact with target proteins in a way that enhances binding affinity. This has been observed in several analogous compounds where fluorine substitution has been shown to improve potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The formation of the dioxo group typically requires careful control of reaction conditions to ensure high yield and purity. Additionally, the introduction of the difluorophenoxy moiety demands precise regioselectivity to avoid unwanted side products. These challenges have driven innovation in synthetic methodologies, leading to more efficient and scalable processes for producing complex molecules like this one.

In terms of biological activity, preliminary data suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate may exhibit properties relevant to several therapeutic areas. The isoindol core has been implicated in interactions with enzymes and receptors involved in inflammation and cancer pathways. Furthermore, the presence of fluorine atoms could enhance its ability to cross cell membranes and reach target sites within the body. These characteristics make it an attractive candidate for further exploration in preclinical studies.

The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like this one. Molecular modeling techniques can predict how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-difluorophenoxy)butanoate will interact with biological targets at the atomic level. These predictions are invaluable for guiding synthetic efforts and optimizing lead compounds before they enter more costly and time-consuming experimental phases. The combination of experimental data with computational insights provides a powerful framework for developing new drugs efficiently.

As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-(2,4-difluorophenoxy)butanoate will play an increasingly important role in therapeutic development. Their unique structural features offer opportunities for designing molecules with tailored properties that can address unmet medical needs. The ongoing exploration of this compound and its derivatives underscores the dynamic nature of pharmaceutical research and the constant pursuit of innovation in drug discovery.